Cas no 1131622-38-2 (2-(3-ethylpiperazin-1-yl)benzoic Acid)

• Product Name: 2-(3-ethylpiperazin-1-yl)benzoic Acid
• CAS No: 1131622-38-2
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD11110732
• CID: 1201039
• PubChem ID: 44828707
• Update Time: 2025-06-09

2-(3-ethylpiperazin-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylpiperazin-1-yl)benzoic Acid
• 1-(2-carboxyphenyl)-3-ethyl-piperazine
• (R)-1-(2-carboxyphenyl)-3-ethyl-piperazine
• (S)-1-(2-carboxyphenyl)-3-ethyl-piperazine
• CTK8E2211
• SBB066930
• 1-(2-carboxyphenyl)-3-ethylpiperazine
• 2-(3-ethyl-1-piperazinyl)benzoic acid
• 1131622-38-2
• DB-362731
• DTXSID70660857
• A802964
• AKOS015842841

• MDL： MFCD11110732
• Inchi： 1S/C13H18N2O2/c1-2-10-9-15(8-7-14-10)12-6-4-3-5-11(12)13(16)17/h3-6,10,14H,2,7-9H2,1H3,(H,16,17)
• InChI Key： WKWLBSGBDPDBNB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1CCNC(CC)C1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(3-ethylpiperazin-1-yl)benzoic Acid

Professional Introduction to 2-(3-ethylpiperazin-1-yl)benzoic Acid (CAS No. 1131622-38-2) in Modern Chemical and Pharmaceutical Research

2-(3-ethylpiperazin-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1131622-38-2, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its piperazine moiety linked to a benzoic acid backbone, has garnered attention due to its versatile applications in drug discovery and medicinal chemistry. The structural integrity of this compound, featuring a benzene ring substituted with an ethylpiperazine group, positions it as a valuable scaffold for developing novel therapeutic agents.

The chemical structure of 2-(3-ethylpiperazin-1-yl)benzoic acid contributes to its unique pharmacological properties. The presence of the piperazine ring enhances its solubility and bioavailability, making it an attractive candidate for further medicinal chemistry modifications. This feature is particularly relevant in the context of designing small-molecule inhibitors targeting various biological pathways. The benzoic acid moiety, on the other hand, provides a hydrophobic anchor that can interact with specific amino acid residues in protein targets, facilitating the development of high-affinity ligands.

In recent years, there has been a surge in research focused on identifying novel compounds with potential therapeutic applications. 2-(3-ethylpiperazin-1-yl)benzoic acid has emerged as a compound of interest in several ongoing studies. One notable area of research involves its application as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the structural features of 2-(3-ethylpiperazin-1-yl)benzoic acid, researchers aim to develop potent and selective kinase inhibitors that could serve as candidates for clinical trials.

Another promising application of this compound lies in its potential use as a precursor for developing neuroactive agents. The piperazine ring is a common pharmacophore in drugs targeting central nervous system (CNS) disorders due to its ability to modulate neurotransmitter systems. Studies have indicated that derivatives of 2-(3-ethylpiperazin-1-yl)benzoic acid may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The benzoic acid component further enhances its suitability for CNS drug development by providing a scaffold that can be modified to improve blood-brain barrier penetration.

The synthesis of 2-(3-ethylpiperazin-1-yl)benzoic acid is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key carbon-carbon bonds in the molecule with high precision. These advancements not only facilitate the production of pure samples but also allow for rapid modifications to explore new chemical space.

In addition to its pharmaceutical applications, 2-(3-ethylpiperazin-1-yl)benzoic acid has shown potential in materials science research. Its unique structural properties make it a candidate for developing novel organic semiconductors and liquid crystals. These materials are essential components in various electronic devices, including displays and sensors. By incorporating this compound into advanced material formulations, researchers aim to enhance device performance and functionality through improved charge transport properties.

The growing body of research on 2-(3-ethylpiperazin-1-yl)benzoic acid underscores its significance as a versatile building block in chemical and pharmaceutical innovation. As our understanding of molecular interactions continues to evolve, this compound is poised to play an increasingly pivotal role in the development of next-generation therapeutics and materials. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process, enabling researchers to harness the full potential of this remarkable molecule.

Future directions in the study of 2-(3-ethylpiperazin-1-yl)benzoic acid may include exploring its role in drug repurposing initiatives. By re-evaluating existing compounds or their derivatives, scientists can uncover new therapeutic uses that were not initially considered. This approach leverages existing knowledge and resources efficiently while potentially identifying novel treatments for unmet medical needs.

Moreover, the environmental impact of synthesizing and utilizing 2-(3-ethylpiperazin-1-yl)benzoic acid is an important consideration. Green chemistry principles are being increasingly adopted to ensure sustainable production practices. Innovations such as catalytic processes that minimize waste and energy consumption are critical for reducing the ecological footprint of chemical manufacturing.

In conclusion, 2-(3 ethyl piperazin 1 yl benzoic Acid (CAS No 113162238 2 ) stands out as a multifaceted compound with broad applications across pharmaceuticals materials science and beyond Its structural features make it an excellent candidate for developing innovative therapeutics while also serving as a valuable component in advanced material formulations As research continues advancements will likely emerge that further enhance our understanding and utilization of this remarkable molecule contributing significantly to scientific progress